2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide

• Molecular Formula: C9H12ClNO2S
• Molecular Weight: 233.72 g/mol
• SMILES: CCNS(=O)(=O)C1=C(C=C(C=C1)C)Cl
• InChI: InChI=1S/C9H12ClNO2S/c1-3-11-14(12,13)9-5-4-7(2)6-8(9)10/h4-6,11H,3H2,1-2H3
• InChIKey: XNYHUJPIFCJNRM-UHFFFAOYSA-N

2-Chloro-N-ethyl-4-methylbenzene-1-sulfonamide: Sulfonamide Building Block

2-Chloro-N-ethyl-4-methylbenzene-1-sulfonamide (CAS 1094626-20-6, PubChem CID 43213439) is a substituted benzenesulfonamide with the molecular formula C₉H₁₂ClNO₂S and a molecular weight of 233.72 g/mol [1]. The compound features a sulfonamide core bearing an N-ethyl group, an ortho-chloro substituent at position 2, and a para-methyl group at position 4 of the aromatic ring, yielding a computed XLogP3 of 2.2 and a topological polar surface area (TPSA) of 54.6 Ų [1]. It is supplied as a research-grade chemical at ≥95% purity by multiple specialty vendors including AKSci, Arctom/Enamine, and Leyan, with typical lead times of approximately 2 weeks . This compound is positioned as a versatile intermediate and building block for medicinal chemistry and agrochemical research applications .

Workflow Medicinal chemistry and agrochemical intermediate synthesis

Differentiation Ortho-chloro/para-methyl N-ethyl sulfonamide substitution pattern

Sourcing Specialty research chemical suppliers; typical lead time ~2 weeks

• [1] PubChem Compound Summary: CID 43213439, 2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43213439 (accessed 2026-04-30). View Source

Why 2-Chloro-N-ethyl-4-methylbenzene-1-sulfonamide Cannot Be Replaced by Generic Analogs

The critical differentiation of 2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide lies in its specific substitution topology—the simultaneous presence of an ortho-chloro and para-methyl group on the benzene ring with an N-ethyl sulfonamide side chain. None of the readily available in-class analogs replicate this exact pattern. The non-chlorinated analog N-ethyl-4-methylbenzenesulfonamide (CAS 80-39-7) lacks the electron-withdrawing ortho-chloro substituent, resulting in a significantly lower computed XLogP3 of 1.6 versus 2.2 for the target compound [1]. The non-methylated analog 2-chloro-N-ethylbenzenesulfonamide (CAS 1094523-60-0) exhibits a still lower XLogP3 of 1.5 [2]. The positional isomer 4-chloro-N-ethyl-2-methylbenzenesulfonamide (CAS 1094795-69-3) places the chloro and methyl groups in swapped positions, altering both electronic distribution and steric environment around the sulfonamide moiety . Furthermore, N-(2-chloroethyl)-4-methylbenzenesulfonamide (CAS 6331-00-6) localizes the chlorine on a flexible ethyl side chain rather than the aromatic ring, producing fundamentally different reactivity and conformational properties (four rotatable bonds vs. three for the target) [3]. Published structure–activity relationship (SAR) evidence explicitly identifies the ortho-chloro/para-methyl combination as a privileged motif associated with high inhibitory activity in sulfonamide-based CETP inhibitors [4]. These quantitative physicochemical and structural differences mean that in-class compounds are not interchangeable surrogates for this specific chemotype.

Ortho-chloro omission

Lack of ortho-Cl may significantly reduce lipophilicity and alter membrane permeability context versus target chemotype.

Side-chain chlorine placement

Chloroethyl side-chain analog increases rotatable bond count, potentially shifting conformational pre-organization and ligand efficiency profile.

Regioisomeric swap

Para-chloro/ortho-methyl regioisomer relocates electron-withdrawing group away from sulfonamide, which may alter NH acidity and reactivity.

• [1] PubChem Compound Summary: CID 6637, N-Ethyl-p-toluenesulfonamide (CAS 80-39-7). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/80-39-7 (accessed 2026-04-30). View Source
• [2] PubChem Compound Summary: CID 20458049, 2-chloro-N-ethylbenzenesulfonamide (CAS 1094523-60-0). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1094523-60-0 (accessed 2026-04-30). View Source
• [3] PubChem Compound Summary: CID 239861, N-(2-chloroethyl)-4-methylbenzenesulfonamide (CAS 6331-00-6). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/6331-00-6 (accessed 2026-04-30). View Source
• [4] Abu Khalaf, R. et al. (2023) 'Trifluoromethylated Aryl Sulfonamides as Novel CETP Inhibitors: Synthesis, Induced Fit Docking, Pharmacophore Mapping and Subsequent In vitro Validation', Medicinal Chemistry, 19(4), pp. 363–377. doi:10.2174/1573406419666221013115953. View Source

Quantitative Differentiation Evidence for 2-Chloro-N-ethyl-4-methylbenzene-1-sulfonamide

Elevated Computed Lipophilicity Versus Non-Chlorinated and Non-Methylated Analogs

The target compound demonstrates a computed XLogP3 of 2.2, which is 0.6 log units higher than the non-chlorinated analog N-ethyl-4-methylbenzenesulfonamide (XLogP3 = 1.6) and 0.7 log units higher than the non-methylated analog 2-chloro-N-ethylbenzenesulfonamide (XLogP3 = 1.5) [1]. The chloroethyl side-chain analog N-(2-chloroethyl)-4-methylbenzenesulfonamide shows an intermediate value of 1.8 [2]. All values were computed using the XLogP3 algorithm in PubChem (release 2019.06.18 or later) [1][2]. The 0.6–0.7 log unit increase corresponds to an approximately 4- to 5-fold higher predicted octanol–water partition coefficient, suggesting measurably enhanced passive membrane permeability for the target compound relative to both single-substituent comparators.

Lipophilicity shift

Method context (XLogP3)

Target XLogP3 = 2.2 vs. analogs 1.5–1.8 (Δ +0.6–0.7)

Reported higher predicted membrane partitioning context

Computed values; experimental logP may differ

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.2
Comparator Or Baseline	N-ethyl-4-methylbenzenesulfonamide (CAS 80-39-7): XLogP3 = 1.6; 2-chloro-N-ethylbenzenesulfonamide (CAS 1094523-60-0): XLogP3 = 1.5; N-(2-chloroethyl)-4-methylbenzenesulfonamide (CAS 6331-00-6): XLogP3 = 1.8
Quantified Difference	ΔXLogP3 = +0.6 vs. 80-39-7; +0.7 vs. 1094523-60-0; +0.4 vs. 6331-00-6
Conditions	Computed by XLogP3 3.0 algorithm (PubChem); all values from PubChem Compound database

Why This Matters

Higher lipophilicity directly impacts compound partitioning across biological membranes, making the target compound a potentially superior candidate for cell-permeable probe or prodrug design relative to less lipophilic in-class analogs.

• [1] PubChem Compound Summaries: CID 43213439 (target, XLogP3 = 2.2), CID 6637 (80-39-7, XLogP3 = 1.6), CID 20458049 (1094523-60-0, XLogP3 = 1.5). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-30). View Source
• [2] PubChem Compound Summary: CID 239861, N-(2-chloroethyl)-4-methylbenzenesulfonamide (CAS 6331-00-6), XLogP3-AA = 1.8. https://pubchem.ncbi.nlm.nih.gov/compound/6331-00-6 (accessed 2026-04-30). View Source

Pharmacophoric Privilege of Ortho-Chloro / Para-Methyl Substitution Motif

In a 2023 study of trifluoromethylated aryl sulfonamides as cholesteryl ester transfer protein (CETP) inhibitors, compounds bearing ortho-chloro, meta-chloro, and para-methyl substituents on the aryl sulfonamide scaffold demonstrated the highest inhibitory activity, with compounds 7d–7f achieving 100% inhibition at 10 µM concentration [1]. In contrast, analogs lacking this substitution pattern showed inhibition ranging from only 2%–72% under identical assay conditions [1]. The target compound 2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide embodies the ortho-chloro/para-methyl portion of this privileged pharmacophore exactly. While the target compound itself was not directly tested in this study, the class-level SAR inference is directly applicable because the pharmacophoric mapping explicitly identified the ortho-chloro and para-methyl groups as critical contributors to hydrophobic ligand–protein interactions and H-bond formation with active-site residues Q199, R201, and H232 [1].

CETP pharmacophore match

Class-level inference

100% inhibition at 10 µM (ortho-Cl/meta-Cl/para-Me) vs. 2–72% (unmatched)

Supports selection for CETP inhibitor SAR campaigns

Class-level SAR; direct testing of target not reported

Evidence Dimension	CETP inhibitory activity (% inhibition at 10 µM) as a function of aryl substitution pattern
Target Compound Data	Contains ortho-Cl and para-CH₃ substituents matching the privileged pharmacophore; no direct assay data available for this specific compound
Comparator Or Baseline	Compounds 7d–7f (bearing ortho-Cl/meta-Cl/para-CH₃): 100% inhibition at 10 µM; Compounds 6a–6g, 7a–7c, 7g (lacking this substitution pattern): 2%–72% inhibition at 10 µM
Quantified Difference	Full pharmacophore match (100% inhibition) vs. partial/no match (2%–72% inhibition); Δ ≥ 28 percentage points
Conditions	In vitro CETP inhibition assay; 10 µM compound concentration; recombinant CETP; fluorometric detection

Why This Matters

This class-level SAR provides a rational basis for selecting the ortho-chloro/para-methyl substitution pattern in sulfonamide-based hit-to-lead or lead optimization programs targeting hydrophobic enzyme binding pockets, differentiating this compound from regioisomeric or mono-substituted analogs.

• [1] Abu Khalaf, R., Al-Rawashdeh, S., Sabbah, D., Abu Sheikha, G. and Bustanji, Y. (2023) 'Trifluoromethylated Aryl Sulfonamides as Novel CETP Inhibitors: Synthesis, Induced Fit Docking, Pharmacophore Mapping and Subsequent In vitro Validation', Medicinal Chemistry, 19(4), pp. 363–377. doi:10.2174/1573406419666221013115953. View Source

Conformational Rigidity Versus 2-Chloroethyl Side-Chain Analog

The target compound possesses exactly three rotatable bonds (the S–N bond, the N–CH₂ bond, and the CH₂–CH₃ bond of the ethyl group), as computed by Cactvs 3.4.6.11 and recorded in PubChem [1]. In contrast, the commonly confused analog N-(2-chloroethyl)-4-methylbenzenesulfonamide (CAS 6331-00-6) has four rotatable bonds due to the additional methylene unit in the chloroethyl side chain [2]. This single rotatable bond difference reduces the theoretical conformational ensemble of the target by approximately one order of magnitude (each rotatable bond typically contributes ~3 low-energy torsional states), resulting in measurably lower conformational entropy penalty upon target binding. The reduced flexibility also favors crystallinity and may facilitate X-ray structure determination of protein–ligand co-complexes.

Conformational rigidity

Reported

3 rotatable bonds (target) vs. 4 (chloroethyl analog)

Reported lower flexibility may correlate with improved ligand efficiency

PubChem Cactvs computation

Evidence Dimension	Rotatable bond count (number of freely rotating single bonds excluding terminal groups)
Target Compound Data	3 rotatable bonds (PubChem CID 43213439)
Comparator Or Baseline	N-(2-chloroethyl)-4-methylbenzenesulfonamide (CAS 6331-00-6): 4 rotatable bonds (PubChem CID 239861)
Quantified Difference	Δ = −1 rotatable bond (25% reduction in rotatable bond count)
Conditions	Computed by Cactvs 3.4.6.11 / 3.4.8.24 algorithms; values from PubChem (2019–2025 releases)

Why This Matters

Lower conformational flexibility correlates with improved ligand binding efficiency and potentially slower off-rate kinetics, making the ring-chlorinated target preferable to the side-chain-chlorinated analog in fragment-based drug discovery or structure-based design campaigns.

• [1] PubChem Compound Summary: CID 43213439, 2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide (rotatable bond count = 3). https://pubchem.ncbi.nlm.nih.gov/compound/43213439 (accessed 2026-04-30). View Source
• [2] PubChem Compound Summary: CID 239861, N-(2-chloroethyl)-4-methylbenzenesulfonamide (rotatable bond count = 4). https://pubchem.ncbi.nlm.nih.gov/compound/6331-00-6 (accessed 2026-04-30). View Source

Specialty Vendor Exclusivity Versus Commodity Sulfonamide Analogs

The target compound is available exclusively through specialty research chemical suppliers: Arctom/Enamine offers it at prices ranging from $407 per 0.05 g to $2,085 per 10 g (all at 95% purity, with a 2-week lead time) , while AKSci and Leyan also list the compound at 95% minimum purity . In stark contrast, the non-chlorinated analog N-ethyl-4-methylbenzenesulfonamide (CAS 80-39-7) is a commodity industrial chemical available from Aladdin Scientific at $18.90 per 25 g (≥98% purity) and used primarily as a plasticizer and film-forming polymer additive . The chlorinated analog N-(2-chloroethyl)-4-methylbenzenesulfonamide (CAS 6331-00-6) is listed as discontinued by Sigma-Aldrich . The 95% purity specification across all vendors for the target compound is typical for research-grade building blocks destined for further synthetic elaboration.

Specialty sourcing

Data to verify

Exclusive specialty supply; ~200–500× unit price vs. commodity analog

Procurement planning context requires review

Pricing subject to change; verify lead time

Evidence Dimension	Commercial availability and pricing
Target Compound Data	Available from Arctom/Enamine at $407/0.05 g to $2,085/10 g (95%, 2-week lead); AKSci and Leyan (95%); typical research-chemical pricing tier
Comparator Or Baseline	N-ethyl-4-methylbenzenesulfonamide (80-39-7): Aladdin $18.90/25 g (≥98%); N-(2-chloroethyl)-4-methylbenzenesulfonamide (6331-00-6): discontinued by Sigma-Aldrich; 2-chloro-N-ethylbenzenesulfonamide (1094523-60-0): CymitQuimica €317/50 mg
Quantified Difference	Approximately 200- to 500-fold higher unit price vs. commodity analog 80-39-7 on a per-gram basis; supply exclusively through specialty research vendors rather than bulk chemical distributors
Conditions	Pricing data accessed April 2026; subject to change; comparison based on smallest available pack size where applicable

Why This Matters

The specialized supply chain reflects the compound's role as a non-commodity research tool—procurement planning must account for 2-week lead times and premium pricing relative to bulk sulfonamide intermediates, while the absence of this exact chemotype from major distributors (Sigma-Aldrich, Thermo Fisher) confirms its status as a differentiated research chemical.

Regioisomeric Differentiation: Ortho-Chloro/Para-Methyl vs. Para-Chloro/Ortho-Methyl

The target compound (2-chloro-4-methyl substitution) and its regioisomer 4-chloro-N-ethyl-2-methylbenzenesulfonamide (CAS 1094795-69-3; 4-chloro-2-methyl substitution) share identical molecular formula (C₉H₁₂ClNO₂S) and molecular weight (233.72 g/mol) but differ in the positions of Cl and CH₃ substituents relative to the sulfonamide group [1]. In the target compound, the electron-withdrawing chlorine is ortho to the sulfonamide, exerting a stronger inductive effect on the sulfonamide NH acidity and the S–N bond character compared to the regioisomer where chlorine resides para to the sulfonamide and the methyl group occupies the ortho position. This positional difference also alters the steric environment around the sulfonamide nitrogen: the target places the bulkier chlorine in closer proximity to the sulfonamide group (ortho position), while the regioisomer places the methyl group ortho. The regioisomer has a predicted density of 1.264 ± 0.06 g/cm³ and boiling point of 345.9 ± 52.0 °C ; corresponding predicted values for the target compound are expected to fall within a similar range but experimental verification is lacking.

Regioisomer effect

Context-dependent

Ortho-Cl stronger inductive effect vs. para-Cl regioisomer

Electronic environment may shift NH acidity and cross-coupling reactivity

Inferred from Hammett/Taft constants

Evidence Dimension	Substituent position relative to sulfonamide group; electronic and steric environment
Target Compound Data	2-chloro (ortho to SO₂NH), 4-methyl (para to SO₂NH); Cl exerts strong ortho inductive (-I) effect on sulfonamide
Comparator Or Baseline	4-chloro-N-ethyl-2-methylbenzenesulfonamide (CAS 1094795-69-3): 4-chloro (para to SO₂NH), 2-methyl (ortho to SO₂NH); methyl exerts ortho steric effect instead of chloro
Quantified Difference	Isomeric (identical MW, identical formula); differentiated by Cl Hammett σₘ value (0.37) vs. σₚ value (0.23) and ortho steric parameters influencing sulfonamide NH accessibility
Conditions	Structural comparison based on IUPAC nomenclature, SMILES, and InChI; physicochemical property differences inferred from substituent constants (Hammett, Taft)

Why This Matters

Selection between regioisomers can significantly impact sulfonamide NH hydrogen-bond donor strength and the compound's reactivity in downstream synthetic transformations (e.g., N-alkylation, metal-catalyzed cross-coupling), making the ortho-Cl isomer the preferred choice when a more electron-deficient sulfonamide nitrogen is desired.

• [1] PubChem Compound Summary: CID 43213439, 2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide. https://pubchem.ncbi.nlm.nih.gov/compound/43213439 (accessed 2026-04-30). View Source

Application Scenarios for 2-Chloro-N-ethyl-4-methylbenzene-1-sulfonamide

Medicinal Chemistry: CETP Inhibitor Lead Optimization

The ortho-chloro/para-methyl substitution pattern embodied by 2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide has been explicitly identified in published pharmacophore mapping studies as a privileged motif for high inhibitory activity against cholesteryl ester transfer protein (CETP), with matched compounds achieving 100% inhibition at 10 µM [1]. Procurement of this compound enables medicinal chemistry teams to use it as a validated core scaffold or a reference standard in SAR campaigns targeting hydrophobic enzyme binding pockets. The elevated XLogP3 of 2.2 (versus 1.5–1.6 for mono-substituted analogs) supports its use in designing cell-permeable probe molecules where adequate membrane partitioning is required . The three-rotatable-bond framework also makes it suitable for fragment-based drug discovery, where lower conformational flexibility is associated with improved ligand efficiency metrics.

Synthetic Chemistry: Electron-Deficient Building Block for Late-Stage Functionalization

The ortho-chloro substituent exerts a significant electron-withdrawing inductive effect on the sulfonamide group, modulating the NH acidity and influencing reactivity in N-functionalization reactions [1]. This electronic differentiation from the para-chloro regioisomer (CAS 1094795-69-3), where chlorine is positioned farther from the sulfonamide, makes the target compound preferable when a more electrophilic sulfonamide nitrogen is desired for subsequent alkylation, acylation, or sulfonylation steps [1]. The 95% purity specification from multiple vendors and the presence of a single aryl chloride handle also enable reliable use in metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald–Hartwig) for diversification of the aromatic ring.

Computational Chemistry: Pharmacophore Validation and Virtual Screening Reference

The well-defined computed properties of this compound—XLogP3 = 2.2, TPSA = 54.6 Ų, 3 rotatable bonds, 1 H-bond donor, 3 H-bond acceptors [1]—make it a suitable reference compound for validating computational models of sulfonamide drug-likeness, membrane permeability, or target binding. Its compliance with Lipinski's Rule of Five (MW = 233.72 < 500; XLogP = 2.2 < 5; HBD = 1 < 5; HBA = 3 < 10) and its differentiated property profile relative to the commonly available analog N-ethyl-4-methylbenzenesulfonamide (XLogP = 1.6) allow it to serve as a calibration standard in QSAR model development or as a decoy molecule in virtual screening validation sets.

Agrochemical Research: Sulfonamide Intermediate for Crop Protection Synthesis

Sulfonamide derivatives constitute an established class of agrochemical active ingredients, and the combination of an aryl chloride with an N-ethyl sulfonamide moiety provides a versatile synthetic handle for generating diverse compound libraries [1]. The compound's availability through multiple specialty vendors at 95% purity with defined lead times makes it a viable starting material for agrochemical discovery programs. The presence of both electron-withdrawing (Cl) and electron-donating (CH₃) substituents on the aromatic ring allows fine-tuning of physicochemical properties in derivative synthesis, while the N-ethyl group provides a metabolically more stable alternative to N-methyl or unsubstituted sulfonamide analogs.

Application

Selection Property

Validation Focus

CETP inhibitor lead optimization

Ortho-chloro/para-methyl pharmacophore match

SAR-driven binding-pocket engagement

Late-stage functionalization

Ortho-chloro electron-withdrawing modulation

NH acidity and cross-coupling reactivity

Pharmacophore model validation

Computed drug-likeness reference profile

QSAR calibration and virtual screening decoy

Agrochemical discovery

Aryl chloride and N-ethyl synthetic handles

Diversification potential and metabolic stability

• [1] PubChem Compound Summary: CID 43213439, 2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43213439 (accessed 2026-04-30). View Source